Cas no 1171923-88-8 (2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester)

• Product Name: 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester
• CAS No: 1171923-88-8
• MF: C₂₃H₃₀O₃
• MW: 354.482507228851
• MDL: MFCD12546706
• CID: 4683231
• Update Time: 2025-10-29

2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester
• 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester

• MDL： MFCD12546706
• Inchi： 1S/C23H30O3/c1-16-13-14-19(23(2,3)4)15-18(16)11-7-9-17-10-8-12-20(25-5)21(17)22(24)26-6/h8,10,12-15H,7,9,11H2,1-6H3
• InChI Key： GYQONYAUNCSQNS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C(=O)OC)CCCC1=C(C)C=CC(=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 439
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester

Comprehensive Overview of 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester (CAS No. 1171923-88-8)

The chemical compound 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester (CAS No. 1171923-88-8) is a specialized ester derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl group and a methoxy substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for this compound due to its potential role in drug discovery and material science. The growing interest in bioactive molecules and sustainable synthesis has further highlighted its relevance in modern scientific discourse.

One of the key reasons for the popularity of CAS No. 1171923-88-8 is its versatility. The compound's benzoic acid methyl ester backbone is a common motif in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. Recent studies have explored its derivatives for their potential in targeting enzyme inhibition and receptor modulation, aligning with the current trend of precision medicine. Additionally, its tert-butyl group enhances lipophilicity, a critical factor in drug bioavailability—a topic frequently searched by pharmaceutical developers.

From an industrial perspective, 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester is synthesized through advanced organic coupling reactions, a process often queried in academic and patent literature. The compound’s stability under various conditions makes it suitable for high-throughput screening, a technique widely adopted in drug discovery pipelines. Moreover, its structural features are compatible with green chemistry principles, addressing the rising demand for eco-friendly synthesis methods—a hot topic in both scientific and regulatory communities.

Analytical characterization of CAS No. 1171923-88-8 typically involves techniques like NMR spectroscopy and mass spectrometry, which are frequently discussed in online forums and research papers. The compound’s methyl ester functionality also allows for easy derivatization, enabling researchers to explore structure-activity relationships (SAR). This adaptability resonates with the increasing focus on molecular optimization in drug design, a subject dominating recent scientific conferences and publications.

In summary, 2-[3-(5-Tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester represents a compelling case study in the intersection of synthetic chemistry and applied research. Its multifaceted applications, coupled with the industry’s shift toward sustainable and efficient methodologies, ensure its continued relevance. For researchers seeking detailed protocols or commercial suppliers, this compound remains a focal point in the quest for innovative solutions to complex biochemical challenges.